molecular formula C6H14ClN5 B8082394 6-N,6-N,4-trimethyl-1,4-dihydro-1,3,5-triazine-2,6-diamine;hydrochloride CAS No. 352211-11-1

6-N,6-N,4-trimethyl-1,4-dihydro-1,3,5-triazine-2,6-diamine;hydrochloride

Cat. No.: B8082394
CAS No.: 352211-11-1
M. Wt: 191.66 g/mol
InChI Key: UXHLCYMTNMEXKZ-UHFFFAOYSA-N
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Description

The compound “1,3,5-Triazine-2,4-diamine, 3,6-dihydro-N2,N2,6-trimethyl-, hydrochloride (1:1)” is also known as Imeglimin . It is a first-in-class oral glucose-lowering agent .


Molecular Structure Analysis

The molecular formula of this compound is C6H14ClN5 . The exact molecular structure is not provided in the search results.

Mechanism of Action

The mechanism of action of Imeglimin targets mitochondrial bioenergetics . This results in increased insulin secretion in response to glucose, improved glucose uptake by skeletal muscle, and suppression of gluconeogenesis .

Properties

IUPAC Name

6-N,6-N,4-trimethyl-1,4-dihydro-1,3,5-triazine-2,6-diamine;hydrochloride
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InChI

InChI=1S/C6H13N5.ClH/c1-4-8-5(7)10-6(9-4)11(2)3;/h4H,1-3H3,(H3,7,8,9,10);1H
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InChI Key

UXHLCYMTNMEXKZ-UHFFFAOYSA-N
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Canonical SMILES

CC1N=C(NC(=N1)N(C)C)N.Cl
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Molecular Formula

C6H14ClN5
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Molecular Weight

191.66 g/mol
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CAS No.

352211-11-1
Record name 1,3,5-Triazine-2,4-diamine, 3,6-dihydro-N2,N2,6-trimethyl-, hydrochloride (1:1)
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Synthesis routes and methods I

Procedure details

Synthesis according to the invention: A mixture of 100.1 g of metformin hydrochloride, 36.5 g of paraldehyde and 4 g of Dowex DR-2030 in 237.8 ml of isobutanol was heated under reflux for 6 hours. The catalyst was subsequently filtered off, and some of the solvent was removed by distillation. The remainder of the solution was cooled to 10-15° C., and the white precipitate was separated off, giving 93.5 g (80.7%) of 4-amino-3,6-dihydro-2-dimethylamino-6-methyl-1,3,5-triazine hydrochloride.
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Synthesis routes and methods II

Procedure details

Comparative experiment: A mixture of 250.2 g of metformin hydrochloride, 213.6 g of acetaldehyde diethyl acetal and 12.5 g of toluene-4-sulfonic acid monohydrate in 500 ml of isobutanol was heated under reflux for 40 hours. Some of the solvent was removed by distillation. The mixture was cooled to 10° C., and the white precipitate was separated off, giving 224.7 g (77.4%) of 4-amino-3,6-dihydro-2-dimethylamino-6-methyl-1,3,5-triazine hydrochloride.
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213.6 g
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